Cas no 1676067-48-3 (Cy3 Methyltetrazine)

• Product name: Cy3 Methyltetrazine
• CAS No: 1676067-48-3
• MF: C₄₂H₄₉N₇O₁₀S₃
• MW: 908.0743663311
• MDL: MFCD28505576
• CID: 4612705

Cy3 Methyltetrazine Chemical and Physical Properties

Names and Identifiers

• Cy3 Methyltetrazine

• MDL： MFCD28505576
• Inchi： 1S/C42H49N7O10S3/c1-28-44-46-40(47-45-28)30-16-14-29(15-17-30)27-43-39(50)13-7-6-8-22-48-35-20-18-31(61(54,55)56)25-33(35)41(2,3)37(48)11-9-12-38-42(4,5)34-26-32(62(57,58)59)19-21-36(34)49(38)23-10-24-60(51,52)53/h9,11-12,14-21,25-26H,6-8,10,13,22-24,27H2,1-5H3,(H3-,43,50,51,52,53,54,55,56,57,58,59)
• InChI Key： OZCFOARLJNJDKW-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S([O-])(=O)=O)=CC=C12)C=CC=C1C(C2=CC(S(O)(=O)=O)=CC=C2N1CCCCCC(=O)NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)(C)C)CCS(O)(=O)=O

Additional information on Cy3 Methyltetrazine

Cy3 Methyltetrazine (CAS 1676067-48-3): A Versatile Fluorescent Probe for Bioorthogonal Labeling and Imaging

In the rapidly evolving field of chemical biology and bioimaging, Cy3 Methyltetrazine (CAS 1676067-48-3) has emerged as a critical tool for researchers seeking high-performance fluorescent probes. This compound belongs to the tetrazine-based fluorophores family, renowned for their exceptional reactivity in bioorthogonal chemistry and live-cell imaging. With its bright Cy3 fluorescence and rapid tetrazine ligation kinetics, this reagent is widely adopted in protein labeling, DNA/RNA tracking, and nanoparticle conjugation.

The unique structure of Cy3 Methyltetrazine combines a cyanine dye (Cy3) with a methyltetrazine group, enabling dual functionality: fluorescence emission at ~570 nm and rapid inverse electron-demand Diels-Alder (IEDDA) reactions with trans-cyclooctene (TCO) or norbornene derivatives. This makes it indispensable for real-time imaging applications where minimal background signal and fast kinetics are paramount. Recent studies highlight its utility in cancer theranostics and immune cell tracking, addressing trending research topics like precision medicine and single-cell analysis.

From an SEO perspective, users frequently search for terms like "Cy3 Methyltetrazine vs. Cy5 Tetrazine", "best fluorophore for IEDDA reactions", or "how to conjugate Methyltetrazine to antibodies". These queries reflect the growing demand for comparative performance data and protocol optimization. Notably, Cy3 Methyltetrazine outperforms many alternatives due to its photostability and compatibility with super-resolution microscopy, a hotspot in contemporary cell biology.

In synthetic workflows, this compound’s water solubility and pH stability (pH 4–9) simplify bioconjugation without requiring organic solvents. Researchers also leverage its low cytotoxicity for long-term live-cell studies, a feature highlighted in publications on organoid models and neurobiology. For those exploring multiplexed imaging, pairing Cy3 Methyltetrazine with near-infrared probes (e.g., Cy7) allows simultaneous tracking of multiple targets.

To address common user questions: Storage conditions (recommended at –20°C in the dark) and quenching solutions (e.g., sodium dithionite) are critical for maintaining performance. Additionally, its molar extinction coefficient (~150,000 M^–1cm^–1) ensures high signal-to-noise ratios, a key consideration for low-abundance target detection.

In summary, Cy3 Methyltetrazine (CAS 1676067-48-3) stands at the intersection of innovation and practicality, empowering breakthroughs in spatial omics, drug delivery visualization, and beyond. Its adaptability to diverse experimental needs—coupled with robust commercial availability—solidifies its role as a cornerstone reagent in modern life sciences.